Cas no 51013-18-4 (2-Pyrrolidinone,methyl-)

• Product Name: 2-Pyrrolidinone,methyl-
• CAS No: 51013-18-4
• MF: C₅H₉NO
• MW: 99.1310613155365
• CID: 373212
• Update Time: 2026-05-14

2-Pyrrolidinone,methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinone,methyl-
• Methylpyrrolidone

Computed Properties

• Exact Mass: 99.06847
• Monoisotopic Mass: 99.068414
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 90.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.5
• Topological Polar Surface Area: 20.3

Experimental Properties

• Density: 1.0343 (rough estimate)
• Melting Point: -25 deg C
• Boiling Point: 185.62°C (rough estimate)
• Flash Point: 86.1°C
• Refractive Index: 1.4830 (estimate)
• PSA: 20.31